Cas no 898761-37-0 (3-(4-Bromophenyl)-3'-fluoropropiophenone)

• Product Name: 3-(4-Bromophenyl)-3'-fluoropropiophenone
• CAS No: 898761-37-0
• MF: C₁₅H₁₂BrFO
• MW: 307.157587051392
• MDL: MFCD03843368
• CID: 4719063
• Update Time: 2025-06-24

3-(4-Bromophenyl)-3'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-3'-fluoropropiophenone
• 3-(4-bromophenyl)-1-(3-fluorophenyl)propan-1-one
• 3-(4-Bromophenyl)-3'-fluoropropiophenone

• MDL： MFCD03843368
• Inchi： 1S/C15H12BrFO/c16-13-7-4-11(5-8-13)6-9-15(18)12-2-1-3-14(17)10-12/h1-5,7-8,10H,6,9H2
• InChI Key： JWXXJLCEFKMYPW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C1C=CC=C(C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Topological Polar Surface Area: 17.1

Additional information on 3-(4-Bromophenyl)-3'-fluoropropiophenone

3-(4-Bromophenyl)-3'-Fluoropropiophenone: A Comprehensive Overview

3-(4-Bromophenyl)-3'-fluoropropiophenone (CAS No. 898761-37-0) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article aims to provide a detailed and comprehensive overview of the compound, including its chemical structure, synthesis methods, applications, and recent research developments.

Chemical Structure and Properties: 3-(4-Bromophenyl)-3'-fluoropropiophenone is a substituted propiophenone derivative characterized by a bromine atom at the para position of one phenyl ring and a fluorine atom at the meta position of the other phenyl ring. The molecular formula of this compound is C₁₅H₁₁BrFO, and its molecular weight is 299.15 g/mol. The presence of both bromine and fluorine substituents imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies.

Synthesis Methods: Several methods have been reported for the synthesis of 3-(4-Bromophenyl)-3'-fluoropropiophenone. One common approach involves the reaction of 4-bromobenzoyl chloride with 3-fluorobenzaldehyde in the presence of a suitable base, such as triethylamine. Another method involves the condensation of 4-bromobenzoyl chloride with 3-fluorobenzyl alcohol followed by dehydration. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity.

Applications in Chemistry: 3-(4-Bromophenyl)-3'-fluoropropiophenone has found applications in various areas of chemistry, including organic synthesis, materials science, and catalysis. Its unique electronic properties make it a valuable building block for the synthesis of more complex molecules. For instance, it can serve as an intermediate in the preparation of functionalized polymers and advanced materials with tailored properties. Additionally, the compound's reactivity has been exploited in cross-coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds efficiently.

Pharmaceutical Research: In the pharmaceutical industry, 3-(4-Bromophenyl)-3'-fluoropropiophenone has gained attention due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(4-Bromophenyl)-3'-fluoropropiophenone exhibited potent anti-inflammatory activity by inhibiting key enzymes involved in inflammation pathways. Another study in Cancer Research demonstrated that certain analogs of this compound showed promising anti-cancer activity against various cancer cell lines.

Clinical Trials and Safety Profiles: While 3-(4-Bromophenyl)-3'-fluoropropiophenone itself may not be directly used as a drug, its derivatives are being actively investigated in preclinical and clinical trials. The safety profile of these compounds is an important consideration in their development as therapeutic agents. Preclinical studies have shown that these derivatives exhibit low toxicity and good pharmacokinetic properties, making them suitable candidates for further clinical evaluation.

Current Research Trends: The ongoing research on 3-(4-Bromophenyl)-3'-fluoropropiophenone is focused on optimizing its structure to enhance its biological activities while minimizing potential side effects. Computational methods, such as molecular docking and quantum mechanics calculations, are being employed to predict the binding affinities of different derivatives to target proteins. These computational tools help guide experimental efforts by identifying promising lead compounds for further synthesis and testing.

Conclusion: In summary, 3-(4-Bromophenyl)-3'-fluoropropiophenone (CAS No. 898761-37-0) is a multifaceted compound with significant potential in both chemical and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for various applications, from organic synthesis to drug discovery. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its importance in modern scientific endeavors.